Cas no 197-61-5 (Rubicene)
Rubicene structure
Product Name:Rubicene
Rubicene Chemical and Physical Properties
Names and Identifiers
-
- Rubicene
- Rubiceneneat
- EINECS 205-899-5
- Rubicen
- BENZO(A)INDENO(1,2,3-HI)ACEANTHRYLENE
- Rubicene,98%
- RUBICENE 98%
- J3I9M3715F
- NSC 87524
- Rubicene-
- NSC87524
- UNII-J3I9M3715F
- AKOS025213928
- NS00026423
- 197-61-5
- NSC-87524
- DTXSID00173364
- CHEBI:33095
- FMKFBRKHHLWKDB-UHFFFAOYSA-N
- Q27115550
-
- Inchi： 1S/C26H14/c1-3-9-17-15(7-1)19-11-5-13-22-24-18-10-4-2-8-16(18)20-12-6-14-21(26(20)24)23(17)25(19)22/h1-14H
- InChI Key： FMKFBRKHHLWKDB-UHFFFAOYSA-N
- SMILES： C12=C3C=CC=C1C1C4C=CC=CC=4C4=CC=CC(=C2C2C=CC=CC3=2)C=14
Computed Properties
- Exact Mass: 326.11000
- Monoisotopic Mass: 326.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Red solid
- Density: 1.2006 (estimate)
- Melting Point: 305 °C
- Boiling Point: 399.43°C (rough estimate)
- Refractive Index: 1.8430 (estimate)
- PSA: 0.00000
- LogP: 7.48140
- Solubility: Insoluble in water
Rubicene Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Rubicene Related Literature
-
Hyunbok Lee,Yue Zhang,Lei Zhang,Timothy Mirabito,Edmund K. Burnett,Stefan Trahan,Ali Reza Mohebbi,Stefan C. B. Mannsfeld,Fred Wudl,Alejandro L. Briseno J. Mater. Chem. C 2014 2 3361
-
Hung-Yang Chen,Jan Golder,Shih-Chieh Yeh,Chiao-Wen Lin,Chao-Tsen Chen,Chin-Ti Chen RSC Adv. 2015 5 3381
-
3. 189. 2 : 3-Benzorubicene, rubicene, and their derivativesE. Clar,W. Willicks J. Chem. Soc. 1958 942
-
Lijuan Wang,Jianhong Dai,Yan Song New J. Chem. 2021 45 20556
-
Ying-Hsuan Liu,Dmitrii F. Perepichka J. Mater. Chem. C 2021 9 12448
197-61-5 (Rubicene) Related Products
- 203-25-8(Indeno[4,3,2,1-cdef]chrysene)
- 115383-22-7(Fullerene C70, 99.0%)
- 191-48-0(decacyclene)
- 131159-39-2(Fullerite)
- 203-12-3(Benzoghifluoranthene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent